N-(1-(1-(3,4-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(methylthio)benzamide

• IUPAC Name: N-[2-[1-(3,4-dimethylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]-5-methylpyrazol-3-yl]-2-methylsulfanylbenzamide
• InChI: InChI=1S/C25H23N7O2S/c1-14-9-10-17(11-15(14)2)31-22-19(13-26-31)24(34)29-25(28-22)32-21(12-16(3)30-32)27-23(33)18-7-5-6-8-20(18)35-4/h5-13H,1-4H3,(H,27,33)(H,28,29,34)
• InChI Key: MYIUWWMJRYAURX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)NC(=O)C5=CC=CC=C5SC)C
• Molecular Formula: C25H23N7O2S
• Molecular Weight: 485.6 g/mol

Description

The compound “N-(1-(1-(3,4-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(methylthio)benzamide” is a pyrazolo[3,4-d]pyrimidine derivative. Pyrazolo[3,4-d]pyrimidines have become of significant interest for the medicinal chemistry community as a privileged scaffold for the development of kinase inhibitors to treat a range of diseases, including cancer.

Scientific Research Applications

Synthesis and Biological Evaluation

Research on compounds with structures similar to N-(1-(1-(3,4-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(methylthio)benzamide often includes the synthesis of novel derivatives and their subsequent biological evaluation. For instance, studies have reported the synthesis of pyrazolo[1,5-a]pyrimidine, 1,2,4-triazolo[1,5-a]pyrimidine, pyrido[2,3-d]pyrimidine, and other derivatives incorporating a thiazolo[3,2-a]benzimidazole moiety, with some of these compounds showing moderate effects against bacterial and fungal species (Abdel‐Aziz et al., 2008). This suggests potential antimicrobial applications for similar compounds.

Anticancer Activity

Several compounds within the pyrazolo[3,4-d]pyrimidine class have been synthesized and evaluated for their anticancer activities. For example, novel pyrazolopyrimidines derivatives were synthesized and shown to exhibit anticancer and anti-5-lipoxygenase agents, indicating their potential in cancer therapy (Rahmouni et al., 2016). These findings underscore the importance of such compounds in developing new anticancer agents.

Antiviral and Antimicrobial Applications

Research also extends into the antiviral and antimicrobial potential of compounds with similar structures. For instance, benzamide-based 5-aminopyrazoles and their fused heterocycles showed remarkable antiavian influenza virus activity, highlighting the potential for these compounds to serve as antiviral agents (Hebishy et al., 2020).